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Compound of Interest

Compound Name: AG957

Cat. No.: B1683696 Get Quote

AG957 Technical Support Center
Welcome to the technical support center for AG957. This resource is designed for researchers,

scientists, and drug development professionals to provide clear guidance on the solubility and

handling of AG957, ensuring the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is AG957 and what is its primary mechanism of action? A1: AG957, also known as

Tyrphostin AG957, is a potent tyrosine kinase inhibitor. Its primary mechanism of action is the

inhibition of the Bcr/Abl fusion protein kinase (p210bcr/abl), which is characteristic of Chronic

Myelogenous Leukemia (CML).[1][2][3][4] It selectively blocks the autokinase activity of

p210bcr/abl, leading to the inhibition of downstream signaling pathways, suppression of cell

proliferation, and induction of apoptosis.[1][2][5] The induction of apoptosis occurs through the

activation of the cytochrome c/Apaf-1/caspase-9 pathway.[2][5]

Q2: What is the recommended solvent for preparing AG957 stock solutions? A2: The

recommended solvent for preparing high-concentration stock solutions of AG957 is Dimethyl

sulfoxide (DMSO).[1][6] It is highly soluble in DMSO, with reported concentrations of up to 100-

200 mg/mL.[1][6] For optimal results, it is crucial to use newly opened, anhydrous DMSO, as

absorbed water can significantly reduce the compound's solubility.[1]

Q3: How should I store AG957 powder and its stock solutions? A3: Proper storage is critical to

maintain the stability and activity of AG957.

Powder: Store the solid compound at -20°C for up to 3 years.[1]
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Stock Solutions: After reconstituting AG957 in a solvent like DMSO, it is recommended to

create aliquots to avoid repeated freeze-thaw cycles.[6] Store these stock solution aliquots at

-80°C for up to 6 months or at -20°C for up to 1 month.[1][6]

Q4: Can I dissolve AG957 directly in aqueous buffers or cell culture media? A4: No, AG957
has very low solubility in aqueous solutions. Direct dissolution in buffers or media will likely

result in precipitation and an inaccurate final concentration. Always prepare a high-

concentration stock solution in an appropriate organic solvent like DMSO first, and then dilute

this stock into your aqueous experimental medium.

Solubility Data Summary
The following table summarizes the solubility of AG957 in various solvents and formulations as

reported in the literature.

Solvent/Formulatio
n

Reported
Solubility/Concentr
ation

Notes Source

DMSO
100 mg/mL (365.93

mM)

Requires sonication.

Use newly opened

DMSO.

[1]

DMSO 200 mg/mL - [6]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (9.15

mM)

A common formulation

for in vivo studies.
[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (9.15

mM)

An alternative

formulation for in vivo

studies.

[1]

Troubleshooting Guide: Precipitation Issues
This guide addresses the common problem of AG957 precipitating out of solution during

experimental use.
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Problem: I prepared a stock solution of AG957 in DMSO, but when I add it to my cell culture

medium, a precipitate forms immediately or over time.

This is a frequent issue caused by the low aqueous solubility of AG957. The workflow below

will guide you through the potential causes and solutions.
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Troubleshooting AG957 Precipitation

Precipitation Observed in
Cell Culture Medium

Is your DMSO stock solution clear?

Stock solution has precipitated.
1. Gently warm the vial (e.g., 37°C water bath).

2. Sonicate until fully dissolved.
3. Use fresh, anhydrous DMSO for new preps.

No

What is the final DMSO
concentration in your medium?

Yes

High DMSO concentration can be toxic.
However, for solubility, ensure it's at least 0.1%.

If too low, AG957 may precipitate.

< 0.1% or > 0.5%

How are you diluting the stock?

0.1% - 0.5%

Incorrect Dilution Method.
1. Add stock to a small volume of medium first.

2. Vortex/mix gently.
3. Add this pre-dilution to the final volume.

Avoid adding stock directly to the full volume.

Added directly
to large volume

Is the medium serum-free or
serum-containing?

Pre-diluted/
mixed well

Serum proteins can sometimes cause precipitation.
Consider a brief treatment in serum-free medium
before adding serum-containing growth medium.

Serum-containing

Problem Resolved:
Stable AG957 working solution

Serum-free

Click to download full resolution via product page

Caption: Troubleshooting workflow for AG957 precipitation in media.
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Experimental Protocols
Protocol 1: Preparation of a 100 mM AG957 Stock Solution in DMSO

This protocol details the steps to prepare a concentrated stock solution, which is the essential

first step for most experiments.

AG957 Stock Solution Workflow

Start
1. Weigh AG957

(MW: 273.28 g/mol)
Accurately weigh 2.73 mg of AG957 powder.

2. Add Solvent
Add 100 µL of fresh,

anhydrous DMSO to the vial.

3. Dissolve
Vortex, gently warm (37°C),

and sonicate if needed
until solution is clear.

4. Aliquot & Store
Dispense into single-use

tubes. Store at -80°C.

100 mM Stock
Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a 100 mM AG957 stock solution.

Methodology:

Calculation: AG957 has a molecular weight of 273.28 g/mol . To prepare a 100 mM (0.1

mol/L) solution, you need 27.328 mg per mL of solvent. For a smaller volume, such as 100

µL, you would weigh 2.73 mg.

Weighing: On a calibrated analytical balance, carefully weigh 2.73 mg of AG957 powder into

a sterile microcentrifuge tube or vial.

Solvent Addition: Using a calibrated micropipette, add 100 µL of new, anhydrous DMSO to

the vial containing the AG957 powder.

Dissolution: Cap the vial tightly and vortex thoroughly. If the solid does not dissolve

completely, you can use a combination of gentle warming in a 37°C water bath and

sonication.[1] Visually inspect the solution against a light source to ensure there are no

visible particles.

Storage: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots to

minimize freeze-thaw cycles. Store these aliquots at -80°C for long-term stability (up to 6
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months).[1]

Protocol 2: Preparation of a 20 µM Working Solution for Cell Culture

This protocol describes how to dilute the high-concentration DMSO stock for treating cells in

culture.

Thaw Stock: Remove one aliquot of the 100 mM AG957 stock solution from the -80°C

freezer and thaw it at room temperature.

Calculate Dilution: To prepare a 20 µM working solution from a 100 mM stock, you need to

perform a 1:5000 dilution (100,000 µM / 20 µM = 5000).

Serial Dilution (Recommended): Direct dilution of 1:5000 can be inaccurate. A serial dilution

is recommended.

Step A (Intermediate Dilution): Add 2 µL of the 100 mM stock to 998 µL of sterile cell

culture medium. This creates a 200 µM intermediate solution. Mix thoroughly by gentle

vortexing or pipetting.

Step B (Final Dilution): Add 100 µL of the 200 µM intermediate solution to 900 µL of your

final volume of cell culture medium. This results in a final concentration of 20 µM.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to your cell culture medium (in this case, the final DMSO concentration would be 0.02% from

the intermediate dilution step). This is crucial for distinguishing the effects of the compound

from the effects of the solvent.

Immediate Use: Use the freshly prepared working solution to treat your cells immediately to

prevent potential precipitation over time.

Signaling Pathway Diagram
The diagram below illustrates the inhibitory effect of AG957 on the Bcr/Abl signaling pathway in

CML cells.
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AG957 Mechanism of Action in CML

p210 Bcr/Abl
(Constitutively Active Kinase)

Downstream Effectors
(e.g., Grb2, Shc, Crkl)

Phosphorylation

Apoptosis
(via Caspase-9 Activation)

Inhibits

AG957

Inhibition

Cell Proliferation
& Survival

Click to download full resolution via product page

Caption: AG957 inhibits Bcr/Abl, blocking proliferation and inducing apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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